Cas no 2229387-07-7 (2-4-(diethylamino)phenylethanethioamide)
2-4-(diethylamino)phenylethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(diethylamino)phenylethanethioamide
- 2-[4-(diethylamino)phenyl]ethanethioamide
- 2229387-07-7
- EN300-1766193
-
- Inchi: 1S/C12H18N2S/c1-3-14(4-2)11-7-5-10(6-8-11)9-12(13)15/h5-8H,3-4,9H2,1-2H3,(H2,13,15)
- InChI Key: KUGCJLBLISJNPO-UHFFFAOYSA-N
- SMILES: S=C(CC1C=CC(=CC=1)N(CC)CC)N
Computed Properties
- Exact Mass: 222.11906976g/mol
- Monoisotopic Mass: 222.11906976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.4Ų
2-4-(diethylamino)phenylethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766193-0.05g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-0.1g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-0.25g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-0.5g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-1.0g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1766193-2.5g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-5.0g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 5g |
$2858.0 | 2023-05-26 | ||
| Enamine | EN300-1766193-10.0g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 10g |
$4236.0 | 2023-05-26 | ||
| Enamine | EN300-1766193-1g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1766193-5g |
2-[4-(diethylamino)phenyl]ethanethioamide |
2229387-07-7 | 5g |
$2858.0 | 2023-09-20 |
2-4-(diethylamino)phenylethanethioamide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-4-(diethylamino)phenylethanethioamide
Professional Introduction to Compound with CAS No. 2229387-07-7 and Product Name: 2-4-(diethylamino)phenylethanethioamide
The compound with the CAS number 2229387-07-7 and the product name 2-4-(diethylamino)phenylethanethioamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular structure of 2-4-(diethylamino)phenylethanethioamide includes a phenyl ring substituted with diethylamino and ethanethioamide groups, which contribute to its distinct chemical behavior and reactivity. Such structural features are often exploited in the design of bioactive molecules, making this compound a valuable candidate for further investigation.
In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-4-(diethylamino)phenylethanethioamide molecule, due to its aromatic core and functionalized side chains, exhibits promising characteristics for interaction with biological targets. Specifically, the presence of the diethylamino group suggests potential for receptor binding, while the ethanethioamide moiety may facilitate interactions with enzymes or other proteins. These features make it an attractive scaffold for medicinal chemists seeking to develop small-molecule inhibitors or activators.
One of the most compelling aspects of 2-4-(diethylamino)phenylethanethioamide is its potential in the context of contemporary pharmacological research. Recent studies have highlighted the importance of phenyl derivatives in drug design, particularly due to their ability to engage with a wide range of biological targets. For instance, phenyl-based compounds have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-4-(diethylamino)phenylethanethioamide may enhance its binding affinity to certain receptors or enzymes, thereby improving its therapeutic efficacy.
Moreover, advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-4-(diethylamino)phenylethanethioamide with greater accuracy. These tools allow for the virtual screening of large libraries of molecules, identifying those with high potential for interaction with specific targets. In this regard, 2-4-(diethylamino)phenylethanethioamide has been investigated using various computational methods to assess its binding affinity and pharmacokinetic properties. Such studies have provided valuable insights into its potential as a lead compound for further optimization.
The synthesis of 2-4-(diethylamino)phenylethanethioamide is another critical aspect that underscores its significance in pharmaceutical research. The preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have employed advanced synthetic techniques to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on robust material. The synthetic pathways developed for 2-4-(diethylamino)phenylethanethioamide serve as a model for other complex molecules, demonstrating the feasibility of constructing similar scaffolds for drug discovery purposes.
In addition to its synthetic considerations, the stability and solubility profile of 2-4-(diethylamino)phenylethanethioamide are important factors that influence its suitability for pharmaceutical applications. Studies have been conducted to evaluate how environmental conditions such as temperature and pH affect the compound's integrity. These findings are crucial for determining optimal storage conditions and formulation strategies, ensuring that the compound remains effective throughout its intended use period. Furthermore, efforts have been made to improve its solubility in common solvents used in drug formulations, which could enhance bioavailability upon administration.
The biological evaluation of 2-4-(diethylamino)phenylethanethioamide has revealed several intriguing properties that warrant further exploration. Initial assays have shown that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammation and cancer progression. These findings align with broader trends in drug discovery where phenyl derivatives are being leveraged to develop targeted therapies. Additionally, preclinical studies have begun to investigate the compound's toxicity profile and pharmacokinetic behavior in animal models. Such evaluations are essential steps toward assessing its potential as a candidate for clinical development.
Looking ahead, the future prospects for 2-4-(diethylamino)phenylethanethioamide appear promising as researchers continue to refine its chemical structure and explore new applications. By incorporating insights from ongoing research into molecular interactions and drug design principles, it is anticipated that this compound will evolve into a more potent and selective therapeutic agent. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be instrumental in realizing this vision.
In conclusion,2-4-(diethylamino)phenylethanethioamide (CAS No. 2229387-07-7) stands as a notable example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of functional groups makes it a versatile scaffold for developing bioactive molecules with therapeutic potential. As research progresses,this compound will likely play an increasingly important role in addressing unmet medical needs across various disease areas.
2229387-07-7 (2-4-(diethylamino)phenylethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)